Cas no 877632-30-9 (N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 877632-30-9
• MF: C₂₆H₂₉FN₄O₄
• MW: 480.531269788742
• CID: 6032832
• PubChem ID: 16809849
• Update Time: 2025-07-08

N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methoxyphenyl)methylethanediamide
• Ethanediamide, N1-[2-[4-(4-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-N2-[(4-methoxyphenyl)methyl]-
• AKOS024653650
• N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide
• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[(4-methoxyphenyl)methyl]ethanediamide
• F2504-0218
• 877632-30-9
• N'-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-[(4-methoxyphenyl)methyl]oxamide

• Inchi： 1S/C26H29FN4O4/c1-34-22-10-4-19(5-11-22)17-28-25(32)26(33)29-18-23(24-3-2-16-35-24)31-14-12-30(13-15-31)21-8-6-20(27)7-9-21/h2-11,16,23H,12-15,17-18H2,1H3,(H,28,32)(H,29,33)
• InChI Key： DTIOVYMVBNVNNV-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C2=CC=C(F)C=C2)CC1)C1=CC=CO1)(=O)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 480.21728358g/mol
• Monoisotopic Mass: 480.21728358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• pka: 12.33±0.46(Predicted)

Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methoxyphenyl)methylethanediamide

N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 877632-30-9)

The compound N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 877632-30-9) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound is characterized by its complex structure, which includes a piperazine ring, a furan moiety, and a methoxyphenyl group, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. The presence of the furan ring in this compound adds electron-withdrawing properties, which can enhance the molecule's ability to interact with biological targets. Additionally, the 4-methoxyphenyl group introduces steric and electronic effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds. For instance, the piperazine ring can be synthesized through cyclization reactions, while the furan moiety can be introduced via coupling reactions. The final assembly of the molecule requires precise control over reaction conditions to ensure high yield and purity. Researchers have reported successful syntheses using techniques such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, which are widely recognized for their efficiency in forming carbon-carbon and carbon-nitrogen bonds.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies. For example, it has demonstrated potential as an antitumor agent by targeting specific signaling pathways involved in cancer cell proliferation and metastasis. Furthermore, its ability to modulate neurodegenerative pathways makes it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Recent research has also explored its role as an anti-inflammatory agent, where it exhibits potent inhibitory effects on pro-inflammatory cytokines.

The structural complexity of N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 877632-30-9) allows for extensive chemical modifications, enabling researchers to optimize its therapeutic profile. For instance, substituting the fluoro group with other electron-withdrawing or donating groups can significantly alter its binding affinity to target proteins. Similarly, modifying the methoxyphenyl group can influence its solubility and bioavailability.

In conclusion, this compound represents a cutting-edge advancement in medicinal chemistry with vast potential for therapeutic applications. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery efforts targeting various diseases. As ongoing studies continue to uncover its full spectrum of biological activities, this compound is expected to play a pivotal role in the development of novel therapeutics.